2-Bromo-3-methylpyridine 1-oxide
Overview
Description
“2-Bromo-3-methylpyridine 1-oxide” is a chemical compound with the molecular formula C6H6BrNO . It is used for research purposes .
Synthesis Analysis
The synthesis of “this compound” can be achieved through various methods. One common method involves the bromination of 2-methylpyridine using N-bromosuccinimide (NBS) as a brominating agent . Another method involves a Suzuki cross-coupling reaction of 5-bromo-2-methylpyridin-3-amine .
Molecular Structure Analysis
The molecular structure of “this compound” has been optimized using both DFT and HF methods . The time-dependent density functional theory (TD-DFT) approach was used to simulate the HOMO (highest occupied molecular orbital) and LUMO (lowest unoccupied molecular orbital) to achieve the frontier orbital gap .
Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include a refractive index of n20/D 1.568, a boiling point of 218-219 °C, and a density of 1.544 g/mL at 25 °C .
Scientific Research Applications
Synthesis and Chemical Applications
2-Bromo-3-methylpyridine 1-oxide is an intermediate in the production of various chemical compounds. Its applications include:
Production of Nicotine Insecticides : It's used as an intermediate in synthesizing nicotine insecticides like imidacloprid and acetamiprid. Improved synthesis methods for its related compound, 3-Methylpyridine-N-oxide, have been developed for better efficiency and safety (Fu-Ning Sang et al., 2020).
Use in Hetarynes Chemistry : It reacts with potassium amide in liquid ammonia to yield mixtures of amino compounds, which are essential in the study of reaction mechanisms (R. J. Martens & H. J. Hertog, 2010).
Structural and Spectroscopy Studies : Its derivatives, like 2-Bromo-4-nitropyridine N-oxide, have been studied for their crystal structure and vibrational spectra, offering insights into molecular interactions and structures (J. Hanuza et al., 2002).
Chemical Reaction Studies
Reactivity Analysis : Studies have been conducted to understand the reaction behavior of similar compounds like 2-Methylpyridine-N-oxide in various conditions. This helps in predicting and controlling reaction pathways in chemical processes (Lina R. Saenz et al., 2009).
Understanding Reaction Mechanisms : Investigations into how 3-Bromopyridine 1-oxide and its derivatives react with various reagents in liquid ammonia have provided valuable insights into elimination-addition mechanisms (R. Peereboom & H. J. Hertog, 2010).
New Synthesis Methods : Novel synthesis methods of compounds like 6H-1,2-oxazin-6-one using 2-azidopyridine 1-oxides have been developed, demonstrating the versatility of these compounds in chemical synthesis (R. Abramovitch et al., 1976).
Biochemical and Pharmaceutical Research
- Discovery of Bromodomain Ligands : Derivatives of 3-Amino-2-methylpyridine, related to this compound, have been identified as ligands of the BAZ2B bromodomain, showing potential in medicinal chemistry (J. Marchand et al., 2016).
Safety and Hazards
properties
IUPAC Name |
2-bromo-3-methyl-1-oxidopyridin-1-ium | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6BrNO/c1-5-3-2-4-8(9)6(5)7/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RAQYFPHUNLDWFT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C([N+](=CC=C1)[O-])Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6BrNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70538688 | |
Record name | 2-Bromo-3-methyl-1-oxo-1lambda~5~-pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70538688 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.02 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
19230-57-0 | |
Record name | Pyridine, 2-bromo-3-methyl-, 1-oxide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=19230-57-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Bromo-3-methyl-1-oxo-1lambda~5~-pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70538688 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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